Cas no 182919-58-0 (1-Benzylpiperidine-3-carbohydrazide)

• Product Name: 1-Benzylpiperidine-3-carbohydrazide
• CAS No: 182919-58-0
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 113941
• PubChem ID: 2843630
• Update Time: 2025-10-30

1-Benzylpiperidine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Benzylpiperidine-3-carbohydrazide
• 3-Piperidinecarboxylicacid, 1-(phenylmethyl)-, hydrazide
• (3RS)-1-(phenylmethyl)-3-piperidinecarboxylic acid hydrazide
• 1-benzyl-piperidine-3-carbohydrazide
• 1-(Phenylmethyl)-3-piperidinecarboxylic hydrazide
• DTXSID10385774
• SCHEMBL4792478
• EN300-7054372
• CS-0258569
• 182919-58-0
• 3-Piperidinecarboxylic acid, 1-(phenylmethyl)-, hydrazide
• A25586
• FT-0749527
• AKOS005289484
• MFCD00978691
• G62950
• DB-065416

• Inchi： 1S/C13H19N3O/c14-15-13(17)12-7-4-8-16(10-12)9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10,14H2,(H,15,17)
• InChI Key： WUDDEGZXFZWRKR-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN(CC2C=CC=CC=2)C1)NN

Computed Properties

• Exact Mass: 233.15300
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 61.85000
• LogP: 2.36700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-Benzylpiperidine-3-carbohydrazide

Comprehensive Overview of 1-Benzylpiperidine-3-carbohydrazide (CAS No. 182919-58-0): Properties, Applications, and Research Insights

1-Benzylpiperidine-3-carbohydrazide (CAS No. 182919-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This hydrazide derivative, characterized by a benzylpiperidine backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₉N₃O, and precise molecular weight of 233.31 g/mol make it a subject of interest for drug discovery and material science.

The compound's piperidine-carbohydrazide moiety is particularly noteworthy, as it often correlates with bioactivity in medicinal chemistry. Researchers have explored its role in designing novel enzyme inhibitors and receptor modulators, addressing trending topics like neurodegenerative disease research and metabolic disorder therapeutics. Recent studies highlight its potential as a scaffold for targeted drug delivery systems, aligning with the growing demand for precision medicine solutions.

From a synthetic perspective, 1-Benzylpiperidine-3-carbohydrazide exhibits remarkable stability under standard laboratory conditions, with a melting point range of 120–125°C. Its solubility profile—moderate in polar solvents like ethanol and dimethyl sulfoxide (DMSO)—facilitates its use in various organic synthesis protocols. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are typically employed for purity verification, ensuring reproducibility in research applications.

In the context of green chemistry advancements, this compound has been investigated for its potential in catalytic applications and sustainable synthesis routes. The pharmaceutical industry shows particular interest in its derivatives for developing next-generation therapeutic agents, especially in light of increasing searches for "novel heterocyclic compounds in drug design" and "piperidine derivatives in CNS research."

Quality control measures for CAS No. 182919-58-0 adhere to stringent international standards, with typical purity grades ranging from 95% to 99%. Storage recommendations include protection from moisture at 2–8°C in amber glass containers, ensuring long-term stability. These specifications cater to the needs of researchers frequently searching for "high-purity chemical intermediates" or "stable hydrazide derivatives."

The compound's safety profile has been extensively documented, with Material Safety Data Sheets (MSDS) providing detailed handling guidelines. While not classified as hazardous under standard protocols, proper laboratory practices—including the use of personal protective equipment (PPE)—are recommended during manipulation, addressing common queries about "safe handling of carbohydrazide derivatives."

Emerging applications of 1-Benzylpiperidine-3-carbohydrazide extend to materials science, where its molecular structure contributes to the development of functional polymers and coordination complexes. This interdisciplinary potential makes it relevant to searches combining "organic synthesis" with "advanced material development," reflecting current scientific trends.

Ongoing research continues to uncover new dimensions of this compound's utility, particularly in structure-activity relationship (SAR) studies and molecular docking simulations. The scientific community maintains active interest in its potential, as evidenced by increasing publications and patent filings involving this specific carbohydrazide derivative.